N-cyclopentyl-2-(2-methoxyethoxy)-N-(3-phenylprop-2-yn-1-yl)acetamide

• IUPAC Name: N-cyclopentyl-2-(2-methoxyethoxy)-N-(3-phenylprop-2-ynyl)acetamide
• InChI: InChI=1S/C19H25NO3/c1-22-14-15-23-16-19(21)20(18-11-5-6-12-18)13-7-10-17-8-3-2-4-9-17/h2-4,8-9,18H,5-6,11-16H2,1H3
• InChI Key: BFCFOGLKGXTWAS-UHFFFAOYSA-N
• Canonical SMILES: COCCOCC(=O)N(CC#CC1=CC=CC=C1)C2CCCC2
• Molecular Formula: C19H25NO3
• Molecular Weight: 315.4 g/mol

Description

N-cyclopentyl-2-(2-methoxyethoxy)-N-(3-phenylprop-2-yn-1-yl)acetamide, also known as CT-3, is a synthetic cannabinoid that has been developed for research purposes. The compound belongs to the class of cannabinoids, which are chemical compounds found in the cannabis plant. CT-3 has been studied extensively for its potential therapeutic applications in various medical conditions.

Mechanism of Action

N-cyclopentyl-2-(2-methoxyethoxy)-N-(3-phenylprop-2-yn-1-yl)acetamide acts on the endocannabinoid system, which is a complex signaling system that regulates various physiological processes such as pain, inflammation, and mood. The compound binds to the cannabinoid receptors CB1 and CB2, which are located in the brain and peripheral tissues, respectively. The activation of these receptors by N-cyclopentyl-2-(2-methoxyethoxy)-N-(3-phenylprop-2-yn-1-yl)acetamide leads to the modulation of various signaling pathways, resulting in the observed biochemical and physiological effects.
Biochemical and Physiological Effects:
N-cyclopentyl-2-(2-methoxyethoxy)-N-(3-phenylprop-2-yn-1-yl)acetamide has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain conditions. The compound has also been studied for its potential neuroprotective effects, particularly in the context of neurodegenerative disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclopentyl-2-(2-methoxyethoxy)-N-(3-phenylprop-2-yn-1-yl)acetamide in lab experiments is its well-defined chemical structure, which allows for precise dosing and reproducibility. However, one limitation is its limited solubility in water, which may require the use of organic solvents in experiments.

Future Directions

There are several potential future directions for the study of N-cyclopentyl-2-(2-methoxyethoxy)-N-(3-phenylprop-2-yn-1-yl)acetamide. One area of interest is its potential therapeutic applications in neurodegenerative disorders, particularly Alzheimer's disease. Another area of interest is its potential use as a tool for studying the endocannabinoid system and its role in various physiological processes. Additionally, further studies are needed to better understand the pharmacokinetics and safety profile of N-cyclopentyl-2-(2-methoxyethoxy)-N-(3-phenylprop-2-yn-1-yl)acetamide in humans.
Conclusion:
In conclusion, N-cyclopentyl-2-(2-methoxyethoxy)-N-(3-phenylprop-2-yn-1-yl)acetamide is a synthetic cannabinoid that has been studied extensively for its potential therapeutic applications in various medical conditions. The compound acts on the endocannabinoid system, leading to the modulation of various signaling pathways and resulting in observed biochemical and physiological effects. While there are some limitations to its use in lab experiments, there are several potential future directions for the study of N-cyclopentyl-2-(2-methoxyethoxy)-N-(3-phenylprop-2-yn-1-yl)acetamide, particularly in the context of neurodegenerative disorders.

Synthesis Methods

The synthesis of N-cyclopentyl-2-(2-methoxyethoxy)-N-(3-phenylprop-2-yn-1-yl)acetamide involves several steps, including the reaction of cyclopentyl magnesium bromide with 2-(2-methoxyethoxy)acetyl chloride, followed by the reaction of the resulting compound with 3-phenylprop-2-yn-1-ol. The final step involves the reaction of the intermediate product with acetic anhydride to form N-cyclopentyl-2-(2-methoxyethoxy)-N-(3-phenylprop-2-yn-1-yl)acetamide.

Scientific Research Applications

N-cyclopentyl-2-(2-methoxyethoxy)-N-(3-phenylprop-2-yn-1-yl)acetamide has been studied for its potential therapeutic applications in various medical conditions, including pain, inflammation, and neurodegenerative disorders. The compound has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain conditions.